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Compound of Interest

Compound Name: Texas Red

CAS No.: 82354-19-6

Cat. No.: B611076

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety and handling precautions for

Texas Red™ powder, a fluorescent dye commonly used in histology, fluorescence microscopy,

and other biological research applications. Due to its potential hazards as a fine chemical

powder, strict adherence to safety protocols is crucial to ensure the well-being of laboratory

personnel and to prevent contamination.

Chemical and Physical Properties
Texas Red™, chemically known as Sulforhodamine 101 acid chloride, is a dark purple, water-

soluble powder.[1] It is a red-emitting fluorescent dye with an excitation maximum at

approximately 595 nm and an emission maximum at around 615 nm.[2][3] While specific

quantitative toxicity data such as Permissible Exposure Limits (PELs) or LD50 values are not

readily available in published safety data sheets, the compound is classified with hazard

statements indicating it may be toxic if swallowed, harmful if inhaled, and is suspected of

causing cancer.
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Hazard Identification and Risk Assessment
The primary hazards associated with Texas Red™ powder are inhalation of airborne particles,

and skin and eye contact. As with many fine chemical powders, there is a potential for

respiratory irritation and sensitization.[4] The GHS classification from one source indicates

potential for acute oral toxicity, acute inhalation toxicity, and carcinogenicity. A thorough risk

assessment should be conducted before handling this substance, considering the quantity of

powder being used and the specific laboratory procedures involved.

Personal Protective Equipment (PPE)
The consistent and correct use of appropriate PPE is the first line of defense against exposure

to Texas Red™ powder.

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

full-face shield.

Protects against airborne

powder and potential splashes

of solutions.

Hand Protection
Nitrile or other chemically

resistant gloves.

Prevents skin contact. Double

gloving is recommended when

handling the powder.

Body Protection

A laboratory coat or a

disposable, fluid-resistant

gown with long sleeves.

Protects skin and personal

clothing from contamination.

Respiratory Protection
An N95 or higher-rated

respirator.

Essential when handling the

powder outside of a certified

containment device to prevent

inhalation.

Safe Handling and Experimental Protocols
Adherence to a strict operational plan is vital for the safe handling of Texas Red™ powder.

Preparation and Weighing
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Containment: All manipulations of Texas Red™ powder, especially weighing, must be

performed within a certified chemical fume hood or a containment ventilated enclosure

(CVE) to prevent the generation and dispersal of airborne particles.[1]

Minimize Dust: Handle the powder carefully with a spatula to avoid generating dust. Close

the container tightly immediately after use.

Work Surface: It is advisable to surround the weighing area with wetted paper towels to help

contain any minor spills and facilitate cleanup.

Dissolving the Powder
Solvent Addition: Add the solvent to the powder slowly and carefully to prevent splashing.

Agitation: If required, use a vortex mixer or sonicator to aid dissolution within a contained

environment.

Post-Handling Procedures
Decontamination: Thoroughly clean the work area and any equipment used.

Glove Removal: Remove and dispose of gloves properly.

Hand Washing: Wash hands thoroughly with soap and water after handling the powder, even

if gloves were worn.

Storage and Disposal
Proper storage and disposal are critical to prevent accidental exposure and environmental

contamination.

Storage
Container: Keep the Texas Red™ powder container tightly closed.

Location: Store in a dry, cool, and well-ventilated place.

Light: Protect the material from long-term exposure to light.
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Disposal
Waste Classification: Unused Texas Red™ powder and any materials contaminated with it

should be treated as hazardous chemical waste.

Regulations: Dispose of all waste in accordance with local, state, and federal regulations. Do

not allow the product to reach groundwater, water courses, or sewage systems.

Contaminated Materials: All personal protective equipment (gloves, gowns, etc.) and labware

that has come into contact with the powder must be disposed of as hazardous waste in a

designated, labeled container.

Emergency Procedures
Accidental Spills
In the event of a spill, evacuate the area and prevent others from entering. Use appropriate

protective equipment to clean up the spilled substance. For a powder spill, cover it with a

plastic sheet or tarp to minimize spreading. Carefully sweep or vacuum the powder into a

designated hazardous waste container. Do not use dry sweeping methods that can create dust.

First Aid Measures
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Exposure Route First Aid Protocol

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.

Skin Contact

Immediately wash the affected area with soap

and copious amounts of water for at least 15

minutes. Remove contaminated clothing. Seek

medical advice if irritation persists.

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, separating the eyelids

with fingers. Remove contact lenses if present

and easy to do. Seek immediate medical

attention.

Ingestion

Do not induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Visualized Workflows
The following diagrams illustrate the recommended workflows for safely handling Texas Red™

powder and the appropriate first-aid response in case of exposure.
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Safe handling workflow for Texas Red™ powder.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b611076/docs?utm_src=pdf-body-img#a-comprehensive-technical-guide-to-the-safe-handling-of-texas-red-powder
https://www.benchchem.com/product/b611076/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-safe-handling-of-texas-red-powder
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611076?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap & Water (15 min) Flush Eyes with Water (15 min) Rinse Mouth, Do Not Induce Vomiting

Seek Immediate Medical Attention
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First-aid protocol for Texas Red™ powder exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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